5-(Chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C9H6ClFN2O/c10-5-8-12-9(13-14-8)6-3-1-2-4-7(6)11/h1-4H,5H2
• InChI Key: OUTFQFIWFLMIOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CCl)F
• Molecular Formula: C9H6ClFN2O
• Molecular Weight: 212.61 g/mol
• CAS RN: 110704-45-5

Description

5-(Chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole (CMFO) is a heterocyclic compound with a unique structure that has been studied for its potential applications in scientific research. The compound has been found to have a wide range of biochemical and physiological effects and has been used in various laboratory experiments.

Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of isoxazole clubbed 1,3,4-oxadiazole derivatives, synthesized from 5-(3-fluoro-4-methoxyphenyl) isoxazole-3-carbohydrazide, demonstrated good antimicrobial and antitubercular activities, showing potential in medical applications (Shingare et al., 2018).

Antimicrobial Properties

2-(5-(Aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related compounds have been synthesized and evaluated for antimicrobial properties, revealing that compounds with a maximum number of fluorine atoms exhibit higher potency against bacterial and fungal strains (Parikh & Joshi, 2014).

Biological Activity in Disease Models

Several 1,3,4-oxadiazole derivatives bearing a 3-chloro-2-fluoro phenyl moiety have shown significant anti-convulsant and anti-inflammatory activities in vivo, supported by molecular docking studies (Bhat et al., 2016).

Potential Anticancer Agents

3-Aryl-5-aryl-1,2,4-oxadiazoles have been identified as novel apoptosis inducers, showing activity against several cancer cell lines. SAR studies indicate the importance of the 3-phenyl group and a substituted five-member ring for activity, identifying potential anticancer agents (Zhang et al., 2005).

Polymer Applications

Fluorinated poly(1,3,4-oxadiazole-ether-imide)s, prepared by solution polycondensation, exhibit high thermal stability and are soluble in polar organic solvents. These polymers, with potential applications in coatings and films, show fluorescence and are promising materials for optical applications (Hamciuc et al., 2005).